Cas no 147091-71-2 ((R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-cyanopropanoate)

• Product Name: (R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-cyanopropanoate
• CAS No: 147091-71-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 2092930
• PubChem ID: 76850177
• Update Time: 2025-04-21

(R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-cyanopropanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-cyanopropanoate
• (R)-METHYL 2-(TERT-BUTOXYCARBONYLAMINO)-3-CYANOPROPANOATE
• (S)-METHYL 2-(TERT-BUTOXYCARBONYLAMINO)-3-CYANOPROPANOATE
• tert-butyl (R)-1- (Methoxycarbonyl)- 2-cyanoethylcarbaMate
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyanopropanoate
• (R)-Methyl2-((tert-butoxycarbonyl)amino)-3-cyanopropanoate
• 147091-71-2
• tert-butyl (R)-1- (Methoxycarbonyl)- 2-cyanoethylcarbamate
• methyl (2R)-3-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• AKOS024465042

• MDL： MFCD11840193
• Inchi： 1S/C10H16N2O4/c1-10(2,3)16-9(14)12-7(5-6-11)8(13)15-4/h7H,5H2,1-4H3,(H,12,14)/t7-/m1/s1
• InChI Key： LXOOXGNHKNWNLH-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.4Ų